3H-Imidazo[4,5-b]pyridine-5,7-diamine

Core Science & Biosynthesis

Structural Elucidation of 3H-Imidazo[4,5-b]pyridine-5,7-diamine: A Crystallographic Guide to Kinase Inhibitor Design

Executive Summary & Structural Significance

The 3H-imidazo[4,5-b]pyridine-5,7-diamine scaffold has emerged as a privileged structure in modern medicinal chemistry, particularly in the development of highly selective ATP-competitive kinase inhibitors. Recent scaffold-hopping and structure-based drug design (SBDD) exercises have demonstrated that the 3H-imidazo[4,5-b]pyridine core possesses a superior selectivity profile for Tyrosine Kinase 2 (TYK2) over Janus Kinase 1 (JAK1) when compared to its 1H-imidazo[4,5-c]pyridine counterparts[1]. Furthermore, derivatives of this specific diamine scaffold have shown profound submicromolar activity against FLT3-ITD mutations in acute myeloid leukemia (AML)[2].

Understanding the exact spatial orientation of this molecule within the kinase active site requires high-resolution X-ray crystallography. This whitepaper details the physicochemical rationale, experimental protocols, and structural refinement processes necessary to elucidate the crystal structure of 3H-imidazo[4,5-b]pyridine-5,7-diamine complexes, providing a self-validating framework for drug development professionals.

The Causality of Scaffold Binding: Structural Rationale

In kinase drug discovery, the hinge region of the ATP-binding pocket is the primary anchor point. The 3H-imidazo[4,5-b]pyridine core acts as a highly efficient bidentate hydrogen-bonding system.

• Isomeric Specificity & Causality: The preference for the 3H-isomer over the 1H-isomer dictates the vector of the substituents. The nitrogen distribution in the 3H configuration allows the core to act simultaneously as a precise hydrogen bond acceptor and donor, minimizing steric clashes with the DFG (Asp-Phe-Gly) motif in its active "DFG-in" conformation[2].

• C5 and C7 Diamine Substituents: The amine groups at positions 5 and 7 are critical for directing the molecule's trajectory. Crystallographic data reveals that the C7 amine substituent (e.g., an aminopyrimidine group) frequently points toward the solvent along the hinge region, establishing a crucial hydrogen bond with the backbone oxygen of specific residues (such as Pro982 in TYK2)[3]. Meanwhile, the C5 position is often engineered with bulky, saturated rings (e.g., oxaspiro or cyclohexyl groups) to occupy the hydrophobic pocket and improve lipophilic efficiency (LipE)[3].

Experimental Protocol: Co-Crystallization Workflow

To obtain diffraction-quality crystals, a self-validating protocol must be employed. The following methodology details the co-crystallization of a 3H-imidazo[4,5-b]pyridine-5,7-diamine derivative with a target kinase domain.

Step-by-Step Methodology

• Protein Preparation & Complexation:

  • Action: Concentrate the purified kinase domain to 10–12 mg/mL in a buffer containing 20 mM HEPES (pH 7.4), 150 mM NaCl, and 2 mM DTT. Add the 3H-imidazo[4,5-b]pyridine-5,7-diamine ligand at a 3:1 molar excess (ligand:protein).

  • Causality: Pre-incubation (typically 2 hours at 4°C) ensures complete saturation of the ATP-binding pocket. This shifts the conformational equilibrium to a homogenous ligand-bound state, which is thermodynamically required to form a uniform, defect-free crystal lattice.

• Screening & Drop Setup (Vapor Diffusion):

  • Action: Utilize the hanging-drop vapor diffusion method. Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.2 M Potassium Sodium Tartrate).

  • Causality: Polyethylene glycol (PEG) acts as a molecular crowding agent. As water vapor diffuses from the drop to the reservoir, the PEG gently reduces protein solubility without denaturing it, driving the system smoothly into the nucleation zone.

• Cryoprotection & Vitrification:

  • Action: Once crystals form (typically 3–7 days), transfer them to a cryoprotectant solution (reservoir solution supplemented with 20% v/v glycerol) for 30 seconds.

  • Causality: Flash-cooling the crystal in liquid nitrogen (100 K) prevents ice crystal formation (vitrification). Crystalline ice would otherwise destroy the fragile protein crystal lattice and introduce severe diffraction artifacts (ice rings).

• X-Ray Diffraction Data Collection:

  • Action: Mount the vitrified crystal on a goniometer at a synchrotron beamline. Collect data using a fine-slicing oscillation strategy (0.1° per image) over a 180° rotation.

  • Causality: Fine-slicing minimizes background X-ray scatter per frame, optimizing the signal-to-noise ratio for high-resolution reflections and mitigating localized radiation damage.

Step-by-step X-ray crystallography workflow for kinase-ligand structure elucidation.

Structural Elucidation and Quantitative Refinement

Solving the phase problem is typically achieved via Molecular Replacement (MR) using a homologous apo-structure (e.g., PDB: 4P0N for related imidazo[4,5-b]pyridine complexes[4]).

The refinement process relies on a self-validating loop. We utilize the Rfree​ metric—calculated from a random 5% subset of reflections explicitly excluded from refinement—to prevent model overfitting. If Rwork​ drops significantly while Rfree​ increases, the model is being over-parameterized and lacks physical reality.

Quantitative Crystallographic Data

Table 1 summarizes representative crystallographic data statistics for a high-quality 3H-imidazo[4,5-b]pyridine-bound kinase complex, reflecting rigorous industry standards for publishable structures.

Crystallographic Parameter	Target Value / Metric	Rationale for Quality Assurance
Space Group	P21​21​21​	Orthorhombic symmetry, highly common for monomeric kinase domains.
Resolution Limit (Å)	1.85 - 2.10	Sufficient to resolve individual water molecules and precise hydrogen bond lengths.
Completeness (%)	> 98.0	Ensures no directional bias or missing data in the electron density map.
Rwork​ / Rfree​	~0.18 / ~0.22	A gap of < 0.05 indicates a well-refined model without overfitting.
Ramachandran Favored (%)	> 96.0	Validates the stereochemical geometry and torsion angles of the protein backbone.
Ligand B-factor ( A˚2 )	20.0 - 30.0	Comparable to surrounding active site residues, indicating full ligand occupancy.

Pharmacophore Mapping and Interaction Analysis

Once the electron density map ( 2Fo​−Fc​ ) is generated, the precise binding mode of the ligand is mapped. The diamine substituents at C5 and C7 are highly electron-rich and dictate the pharmacophore's success.

Pharmacophore mapping of 3H-imidazo[4,5-b]pyridine-5,7-diamine within a kinase active site.

Conclusion

The structural elucidation of 3H-imidazo[4,5-b]pyridine-5,7-diamine derivatives provides critical atomic-level insights that drive rational drug design. By adhering to rigorous crystallographic protocols—from thermodynamically driven co-crystallization to statistically validated refinement—researchers can confidently map the structure-activity relationship (SAR) of this privileged scaffold, paving the way for next-generation targeted therapeutics in oncology and autoimmune diseases.

References

• Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

• 4P0N: Crystal structure of PDE10a with a novel Imidazo[4,5-b]pyridine inhibitor Source: RCSB Protein Data Bank (PDB) URL:[Link]

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In Silico Analysis of 3H-Imidazo[4,5-b]pyridine-5,7-diamine: A Technical Guide to Molecular Docking for Drug Discovery

This guide provides a comprehensive, in-depth technical walkthrough of the in silico molecular docking studies of 3H-Imidazo[4,5-b]pyridine-5,7-diamine. It is intended for researchers, scientists, and professionals in the field of drug development who are looking to leverage computational methods to explore the therapeutic potential of novel chemical entities.

The imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2] Notably, compounds with this core have shown promise as kinase inhibitors, which are crucial targets in oncology.[3][4][5] This guide will focus on a hypothetical in silico study of 3H-Imidazo[4,5-b]pyridine-5,7-diamine as a potential inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcription and a validated target in cancer therapy.[5]

We will employ a validated molecular docking protocol using widely accessible and powerful open-source software: AutoDock Vina for the docking simulation, AutoDockTools for preparing the molecules, and PyMOL for visualization and analysis.[6][7][8][9]

The Strategic Imperative of In Silico Molecular Docking

In the contemporary drug discovery pipeline, in silico molecular docking stands as an indispensable tool. It allows for the rapid and cost-effective prediction of the binding affinity and mode of a small molecule (ligand) to the active site of a biological macromolecule (receptor).[6][10] This computational approach enables the prioritization of compounds for synthesis and biological testing, thereby accelerating the identification of promising lead candidates.[10]

The core principle of molecular docking is to find the optimal conformation of the ligand within the receptor's binding pocket that results in the most favorable binding energy.[11] This is achieved through a combination of a search algorithm, which explores the conformational space of the ligand, and a scoring function, which estimates the binding affinity for each conformation.[12]

A Step-by-Step In Silico Workflow for 3H-Imidazo[4,5-b]pyridine-5,7-diamine

This section details the experimental protocols for a comprehensive molecular docking study.

Experimental Workflow Overview

Caption: Overall workflow for the in silico molecular docking study.

Part 1: Ligand Preparation

The accurate three-dimensional structure of the ligand is paramount for a successful docking study.

Protocol for Ligand Preparation using AutoDockTools:

• Obtain Ligand Structure: The 2D structure of 3H-Imidazo[4,5-b]pyridine-5,7-diamine can be drawn using chemical drawing software like ChemDraw and saved in a common format (e.g., MOL). Alternatively, the structure can be obtained from chemical databases like PubChem.

• Convert to 3D: Use a program like Open Babel to convert the 2D structure into a 3D structure (PDB format).

• Load into AutoDockTools (ADT):

  • Open ADT.

  • Go to Ligand -> Input -> Open and select the ligand's PDB file.[13][14]

• Add Polar Hydrogens:

  • Go to Edit -> Hydrogens -> Add.

  • Select Polar Only and click OK. This is crucial for correct hydrogen bond predictions.[6]

• Assign Gasteiger Charges:

  • Go to Edit -> Charges -> Compute Gasteiger. This calculates the partial atomic charges, which are essential for the scoring function.[13][14]

• Define Rotatable Bonds:

  • Go to Ligand -> Torsion Tree -> Detect Root.

  • Then, go to Ligand -> Torsion Tree -> Choose Torsions to manually inspect and define the rotatable bonds. The software will automatically detect most of them. The flexibility of the ligand is a key aspect of the docking process.[13]

• Save as PDBQT:

  • Go to Ligand -> Output -> Save as PDBQT. This file format is required by AutoDock Vina and contains the atomic coordinates, charges, and information about rotatable bonds.[6][13]

Part 2: Receptor Preparation

The quality of the receptor structure is equally critical. We will use the crystal structure of a CDK protein. Since a high-resolution structure of CDK9 in a state suitable for docking might not always be available, a close homolog like CDK2 can be used as a reliable surrogate. For this guide, we will hypothetically use a CDK protein structure from the Protein Data Bank (PDB). A relevant example would be PDB ID: 1URW, which is CDK2 in complex with an imidazo[1,2-b]pyridazine inhibitor, a scaffold related to our ligand.[15]

Protocol for Receptor Preparation using AutoDockTools:

• Download Receptor Structure:

  • Go to the RCSB PDB website ().

  • Search for a suitable PDB ID (e.g., 1URW) and download the PDB file.

• Clean the PDB File:

  • Open the PDB file in a text editor or a molecular visualization program like PyMOL.

  • Remove all non-essential molecules, such as water molecules, co-factors, and any co-crystallized ligands.[10][16] This is done to ensure that the docking is not influenced by molecules other than our target ligand.

• Load into AutoDockTools (ADT):

  • Open ADT.

  • Go to File -> Read Molecule and select the cleaned PDB file.

• Add Hydrogens:

  • Go to Edit -> Hydrogens -> Add.

  • Select Polar Only and click OK.[6]

• Assign Kollman Charges:

  • Go to Edit -> Charges -> Add Kollman Charges. These are the recommended charges for proteins in AutoDock.[6]

• Save as PDBQT:

  • Go to Grid -> Macromolecule -> Choose.

  • Select the receptor molecule and save it as a PDBQT file.[17]

Part 3: Molecular Docking with AutoDock Vina

With the prepared ligand and receptor, we can now perform the docking simulation.

Protocol for AutoDock Vina Execution:

• Define the Search Space (Grid Box):

  • In ADT, with both the ligand and receptor loaded, go to Grid -> Grid Box.

  • A box will appear around the active site. Adjust the center and dimensions of the box to encompass the entire binding pocket where the native ligand was located. A good practice is to have the box centered on the co-crystallized ligand's position.[10][18] The size of the grid box is crucial; it should be large enough to allow the ligand to move freely but small enough to focus the search on the active site.

• Generate the Configuration File:

  • Create a text file named config.txt.

  • Add the following lines to the file, replacing the file names and coordinates with your own:

  • The exhaustiveness parameter controls the thoroughness of the search. A higher value increases the computational time but also the reliability of the results.[19]

• Run AutoDock Vina:

  • Open a command-line terminal.

  • Navigate to the directory containing your PDBQT files and the config.txt file.

  • Execute the following command: vina --config config.txt --log results.log[20]

  • Vina will perform the docking and save the results in results.pdbqt and a log file results.log.[20]

Part 4: Analysis and Visualization of Results

The output from AutoDock Vina provides a wealth of information that needs careful interpretation.

Protocol for Results Analysis and Visualization:

• Analyze the Log File:

  • Open the results.log file. It contains a table of the predicted binding modes, their corresponding binding affinities (in kcal/mol), and the root-mean-square deviation (RMSD) values.[11]

  • The binding affinity is the primary metric for ranking the poses. More negative values indicate stronger binding.[11]

• Visualize Docking Poses in PyMOL:

  • Open PyMOL.

  • Load the receptor PDBQT file.

  • Load the results.pdbqt file. This will load all the predicted binding poses of the ligand.

  • You can view each pose individually to analyze its interactions with the receptor.

• Identify Key Interactions:

  • Focus on the top-ranked pose (the one with the lowest binding energy).

  • Use PyMOL's tools to identify and visualize key interactions, such as:

    • Hydrogen bonds: These are crucial for specificity and affinity. In PyMOL, you can use the find command with the polar contacts option.[21][22]

    • Hydrophobic interactions: These contribute significantly to the overall binding energy.

    • Pi-stacking interactions: These can occur between aromatic rings in the ligand and receptor.

  • Analyze the amino acid residues in the binding pocket that are interacting with the ligand.[23]

Caption: Hypothetical interaction diagram of the ligand with the CDK9 active site.

Quantitative Data Summary

The docking results should be summarized in a clear and concise table for easy comparison of the different binding poses.

Binding Mode	Binding Affinity (kcal/mol)	RMSD from Best Mode (Å)	Key Interacting Residues (Hypothetical)
1	-9.5	0.000	Cys106, Asp167, Val33, Leu134
2	-9.2	1.25	Cys106, Val33, Ala46
3	-8.9	2.10	Asp167, Leu134
...	...	...	...

Part 5: ADMET Prediction

A promising lead candidate must not only have high affinity for its target but also possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[24][25] Several web-based tools are available for in silico ADMET prediction.

Protocol for ADMET Prediction using a Web Server (e.g., ADMETlab 2.0 or ADMET-AI):

• Obtain Ligand's SMILES String: Convert the ligand's structure into a SMILES (Simplified Molecular Input Line Entry System) string. This can be done using various chemical software or online converters.

• Submit to the Web Server:

  • Navigate to an ADMET prediction web server like ADMETlab 2.0 or ADMET-AI.[26]

  • Paste the SMILES string into the input box.

  • Run the prediction.

• Analyze the Results: The server will provide predictions for various properties, such as:

  • Absorption: Human intestinal absorption (HIA), Caco-2 permeability.

  • Distribution: Blood-brain barrier (BBB) penetration, plasma protein binding (PPB).

  • Metabolism: Cytochrome P450 (CYP) inhibition.

  • Excretion: Renal clearance.

  • Toxicity: Ames mutagenicity, cardiotoxicity (hERG inhibition).

These predictions provide early insights into the potential drug-likeness of the compound and can guide further optimization efforts.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and validated workflow for the in silico molecular docking study of 3H-Imidazo[4,5-b]pyridine-5,7-diamine against a relevant cancer target, CDK9. By following these detailed protocols, researchers can effectively leverage computational tools to predict the binding affinity and interaction patterns of novel compounds, thereby making more informed decisions in the early stages of drug discovery.

The results from such a study, including the predicted binding mode and affinity, provide a strong foundation for the rational design of more potent and selective analogs. Furthermore, the in silico ADMET predictions offer crucial insights into the potential pharmacokinetic and toxicological profile of the compound.

It is imperative to remember that in silico studies are predictive in nature. The hypotheses generated from this computational workflow must be validated through experimental studies, including chemical synthesis, in vitro binding assays, and cell-based functional assays, to confirm the biological activity of 3H-Imidazo[4,5-b]pyridine-5,7-diamine and its derivatives.

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Thermodynamic properties and stability of 3H-Imidazo[4,5-b]pyridine-5,7-diamine

An In-Depth Technical Guide to the Thermodynamic Properties and Stability of 3H-Imidazo[4,5-b]pyridine-5,7-diamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3H-Imidazo[4,5-b]pyridine-5,7-diamine belongs to the imidazopyridine class of heterocyclic compounds, a scaffold that is of significant interest in medicinal chemistry for its diverse biological activities, including applications as kinase inhibitors.[1][2] As with any potential drug candidate, a thorough understanding of its thermodynamic properties and stability is fundamental for successful drug development. These parameters govern critical aspects such as manufacturing, formulation, storage, and ultimately, bioavailability and safety. This guide provides a comprehensive framework for the systematic evaluation of the physicochemical characteristics of 3H-Imidazo[4,5-b]pyridine-5,7-diamine. It details the necessary experimental protocols and computational workflows, explains the causality behind methodological choices, and establishes a self-validating system for data interpretation. The objective is to equip researchers and drug development professionals with the scientific rationale and practical methodologies required to build a robust data package for this promising molecule.

Introduction

The Imidazo[4,5-b]pyridine Scaffold: A Privileged Core in Drug Discovery

The imidazopyridine nucleus, a fusion of imidazole and pyridine rings, is a versatile and privileged scaffold in medicinal chemistry.[3] Its structural rigidity, potential for hydrogen bonding, and tunable electronic properties have led to its incorporation into a wide array of therapeutic agents. Derivatives have demonstrated significant potential as antitumor, antibacterial, antiviral, and anti-inflammatory agents.[4][5][6] The specific isomer, imidazo[4,5-b]pyridine, often referred to as 1-deazapurine, mimics the natural purine structure, making it a compelling candidate for interacting with biological targets like kinases and other ATP-binding proteins.[1][2]

The Critical Role of Thermodynamic and Stability Profiling in Drug Development

Before a new chemical entity (NCE) like 3H-Imidazo[4,5-b]pyridine-5,7-diamine can advance through preclinical and clinical development, its fundamental physical and chemical properties must be rigorously characterized. This process, central to Chemistry, Manufacturing, and Controls (CMC), is not merely a data-gathering exercise; it is essential for ensuring product quality, safety, and efficacy. Thermodynamic properties such as melting point and enthalpy of fusion dictate the energy required for phase transitions and are indicators of crystal lattice strength and purity.[7] Stability profiling, which includes evaluating the molecule's response to heat, light, humidity, and pH, is critical for identifying potential degradation pathways, establishing appropriate storage conditions, and designing stable pharmaceutical formulations.[8][9]

Part I: Physicochemical and Thermodynamic Characterization

Objective: To determine the fundamental thermodynamic properties that define the solid-state behavior of 3H-Imidazo[4,5-b]pyridine-5,7-diamine, providing a baseline for purity assessment and physical form characterization.

Methodology 1: Differential Scanning Calorimetry (DSC)

Expertise & Rationale: DSC is the cornerstone technique for thermal analysis, providing rapid and precise measurements of how a material's heat capacity changes with temperature. For a crystalline solid, the melting process appears as a distinct endothermic event. The temperature at which this occurs (melting point, Tₘ) and the energy it requires (enthalpy of fusion, ΔH_fus) are unique thermodynamic fingerprints of the substance. A sharp, well-defined melting endotherm is a strong indicator of high purity, whereas a broad or shifted peak can suggest the presence of impurities or multiple solid forms (polymorphs).[7]

Experimental Protocol: Determination of Melting Point and Enthalpy of Fusion

• Sample Preparation: Accurately weigh 2-5 mg of 3H-Imidazo[4,5-b]pyridine-5,7-diamine into a hermetically sealed aluminum DSC pan. The use of a hermetic pan is crucial to prevent mass loss from sublimation prior to melting, which would invalidate the enthalpy measurement.

• Instrument Setup: Place the sample pan and an empty, sealed reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at 25 °C.

  • Ramp the temperature at a controlled rate of 10 °C/min up to a temperature well past the melting point (e.g., 350 °C). A heating rate of 10 °C/min is standard as it provides a good balance between kinetic effects and signal resolution.

  • The analysis should be conducted under a constant purge of inert nitrogen gas (50 mL/min) to prevent thermo-oxidative degradation.

• Data Analysis:

  • Integrate the area of the melting endotherm to calculate the enthalpy of fusion (ΔH_fus) in J/g.

  • Determine the onset temperature and the peak temperature of the endotherm. The peak temperature is commonly reported as the melting point (Tₘ).

Data Presentation: Expected Thermodynamic Parameters

Parameter	Symbol	Expected Value/Observation	Significance
Melting Point (Peak)	Tₘ	>300 °C (based on related structures[10])	Indicator of thermal stability and lattice energy.
Onset of Melting	T_onset	~2-5 °C below Tₘ	Defines the start of the melting transition.
Enthalpy of Fusion	ΔH_fus	40 - 150 J/g	Quantifies the energy required to break the crystal lattice.
Peak Shape	-	Sharp, single endotherm	Suggests a pure, single crystalline form.[7]

Methodology 2: Computational Prediction of Thermodynamic Properties

Expertise & Rationale: While experimental methods are the gold standard, computational chemistry provides invaluable insights into the intrinsic thermodynamic properties of a molecule in the ideal gas state.[11] Using methods like Density Functional Theory (DFT), we can calculate parameters such as the standard enthalpy and Gibbs free energy of formation. This is a self-validating system where computational results can be correlated with experimental findings (e.g., sublimation enthalpy derived from vapor pressure measurements) to build a more complete and trustworthy thermodynamic profile.[12]

Workflow: DFT-Based Calculation of Thermodynamic Functions

The following workflow utilizes the B3LYP functional with a 6-31G(d,p) basis set, a combination that has proven effective for studying related heterocyclic systems.

Caption: Workflow for TGA coupled with Evolved Gas Analysis (EGA).

Part III: Chemical and Photochemical Stability

Objective: To assess the intrinsic stability of the molecule by subjecting it to accelerated degradation conditions. This is essential for identifying liable functional groups, predicting shelf-life, and developing stability-indicating analytical methods as mandated by regulatory guidelines (ICH Q1A/Q1B).

Methodology 1: Forced Degradation (Stress Testing)

Expertise & Rationale: Forced degradation involves exposing the drug substance to harsh chemical conditions to accelerate its decomposition. The goal is not to completely destroy the molecule, but to generate a representative amount of degradants (typically 5-20%) that could plausibly form under long-term storage. The imidazole moiety, in particular, can be susceptible to oxidation. [13]This systematic approach is a self-validating system that proves the analytical method used (typically HPLC) is "stability-indicating," meaning it can separate the intact drug from its degradation products.

Experimental Protocol: Forced Degradation Studies

• Stock Solution Preparation: Prepare a solution of 3H-Imidazo[4,5-b]pyridine-5,7-diamine in a suitable solvent (e.g., methanol/water) at a concentration of ~1 mg/mL.

• Stress Conditions: Subject aliquots of the stock solution to the following conditions in parallel:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 80 °C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature for 8 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution at 80 °C for 48 hours.

• Sample Analysis: At appropriate time points, withdraw a sample, neutralize if necessary, and dilute to a suitable concentration. Analyze by a validated HPLC-UV/MS method to quantify the parent compound and identify the mass of any degradants.

Methodology 2: Photostability Testing

Expertise & Rationale: Many heterocyclic aromatic compounds can absorb UV or visible light, leading to photochemical degradation. Imidazopyridine derivatives have been shown to be photosensitive, generating reactive oxygen species (ROS) upon irradiation, which can cause both degradation of the drug and potential phototoxicity. [14]Therefore, photostability testing is a critical safety and quality assessment.

Experimental Protocol: Confirmatory Photostability (ICH Q1B)

• Sample Preparation:

  • Solid State: Spread a thin layer of the solid powder in a chemically inert, transparent container.

  • Solution State: Prepare a solution in a suitable solvent and place it in a quartz cuvette.

• Light Exposure: Place the samples, along with dark controls, in a calibrated photostability chamber. Expose them to a light source conforming to ICH Q1B guidelines, delivering an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Analysis: After exposure, analyze the samples by HPLC to quantify any degradation. Compare the results to the dark controls to distinguish between light-induced and thermally-induced degradation.

Caption: Decision workflow for forced degradation and stability method validation.

Summary and Future Directions

This guide outlines a comprehensive, multi-faceted approach to characterizing the thermodynamic properties and stability of 3H-Imidazo[4,5-b]pyridine-5,7-diamine. By integrating experimental techniques like DSC and TGA-EGA with computational modeling and systematic forced degradation studies, a robust and reliable data package can be generated.

Consolidated Data Profile (Hypothetical)

Property Category	Parameter	Method	Expected Outcome	Implication for Development
Thermodynamic	Melting Point (Tₘ)	DSC	High (>300 °C) with a sharp peak	High thermal stability; suitable for high-temp processes like milling.
Enthalpy of Fusion (ΔH_fus)	DSC	High	Indicates a stable crystal lattice, suggesting low likelihood of amorphous conversion.
Thermal Stability	Decomposition (T_onset)	TGA	>250 °C	Defines safe upper limit for manufacturing and storage.
Chemical Stability	Hydrolytic	Forced Degradation	Stable in acid/neutral; potential lability in strong base.	Avoid highly alkaline excipients in formulation.
Oxidative	Forced Degradation	Potential for oxidation at the imidazole ring. [13]	Requires protection from oxidative stress; consider antioxidants.
Photostability	Photostability Chamber	Potential for degradation under UV/Vis light. [14]	Requires light-protective packaging (e.g., amber vials, blister packs).

Recommendations and Next Steps:

• Handling and Storage: Based on the expected profile, the compound should be stored in well-sealed containers, protected from light, and at controlled room temperature. The potential for oxidative degradation suggests that storage under an inert atmosphere could be beneficial for the long-term stability of the bulk substance.

• Formulation: The stability data is paramount for selecting compatible excipients. For example, the potential for base-catalyzed degradation would guide formulators away from alkaline excipients. Photostability concerns mandate the use of opaque or UV-protective primary packaging.

• Future Directions: The immediate next step following this initial characterization is a comprehensive solid-state screening study. This is critical because different crystalline forms (polymorphs) or solvates of the same molecule will have different thermodynamic properties (melting point, solubility) and stability, which can have a profound impact on the drug's performance.

References

• Hranjec, M., Vianello, R., et al. (2021). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. FULIR. Available at: [Link]

• Jabri, Z., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy. Available at: [Link]

• Sahu, P.K. (2024). Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. International Journal of Thermodynamics and Chemical Kinetics. Available at: [Link]

• Galić, N., et al. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

• Siudak, R., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PMC. Available at: [Link]

• de Oliveira, H.C., et al. (2024). Solvent Effects on the Photophysical Properties of Unexplored Imidazo[1,2-a]pyridine Derivatives. ACS Omega. Available at: [Link]

• Fulem, M., et al. (2023). Volatility, thermodynamic properties and dispersion interactions of sulfur-containing tricyclic molecular materials. RSC Publishing. Available at: [Link]

• Marrone, A., et al. (2024). Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. PMC. Available at: [Link]

• Karabacak, M., et al. (2016). Excited-state intramolecular proton transfer and photoswitching in hydroxyphenyl-imidazopyridine derivatives: A theoretical study. The Journal of Chemical Physics. Available at: [Link]

• Siudak, R., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. ResearchGate. Available at: [Link]

• Onoue, S., et al. (2008). In vitro phototoxic potential and photochemical properties of imidazopyridine derivative: a novel 5-HT4 partial agonist. PubMed. Available at: [Link]

• Jabri, Z., et al. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. MDPI. Available at: [Link]

• Lorca, M., et al. (2002). Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. The Journal of Organic Chemistry. Available at: [Link]

• Gaba, M., et al. (2022). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. PMC. Available at: [Link]

• Breder, A., et al. (2019). Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Dorofeeva, O.V. & Vogt, N. (1995). Ideal Gas Thermodynamic Properties of Sulphur Heterocyclic Compounds. AIP Publishing. Available at: [Link]

• He, L., et al. (2017). Design, synthesis and biological evaluation of novel 3H-imidazole [4,5-b] pyridine derivatives as selective mTOR inhibitors. PubMed. Available at: [Link]

• Kim, H., et al. (2024). Design, synthesis of new 3H-imidazo[4,5-b]pyridine derivatives and evaluation of their inhibitory properties as mixed lineage kinase 3 inhibitors. PubMed. Available at: [Link]

• Dyminska, L. (2019). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PMC. Available at: [Link]

• Kumar, G., et al. (2017). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. PubMed. Available at: [Link]

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. PubMed. Available at: [Link]

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• 14. In vitro phototoxic potential and photochemical properties of imidazopyridine derivative: a novel 5-HT4 partial agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Preparation and Quality Control of 3H-Imidazo[4,5-b]pyridine-5,7-diamine Stock Solutions for Bioassays

Mechanistic Context & Significance

The 3H-imidazo[4,5-b]pyridine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as the rigid core structure for highly selective ATP-competitive kinase inhibitors[1]. Derivatives of 3H-imidazo[4,5-b]pyridine-5,7-diamine have demonstrated profound efficacy in targeting Tyrosine Kinase 2 (TYK2), Janus Kinase 1 (JAK1), and FMS-like tyrosine kinase 3 (FLT3), making them critical tools for autoimmune disease and oncology research[1][2]. Because biochemical and cell-based bioassays require precise IC₅₀ determinations, the accurate preparation, handling, and storage of compound stock solutions are paramount to experimental reproducibility.

Physicochemical Properties & Solvent Causality

The imidazo[4,5-b]pyridine core features a strong hydrogen-bond donor at the imidazole NH (pKa ~11) and multiple basic amine groups[3][4]. These structural characteristics create a robust crystal lattice that severely limits aqueous solubility for the free base.

• Primary Solvent Selection: Anhydrous Dimethyl Sulfoxide (DMSO) is the universal standard for generating 10 mM master stock solutions[1][5]. DMSO effectively disrupts intermolecular hydrogen bonding. Using anhydrous DMSO (≤0.005% water) is critical; atmospheric moisture absorption can lead to localized precipitation and compound degradation over time.

• Aqueous Dilution Limits: For cellular and biochemical assays, the DMSO stock must be serially diluted and then transferred to aqueous buffers. The final DMSO concentration in the assay must be strictly maintained at ≤1.0% (v/v) to prevent solvent-induced cytotoxicity and artifactual protein denaturation[5].

Experimental Workflow

The following workflow illustrates the critical path from lyophilized powder to assay-ready dilutions, emphasizing analytical quality control checkpoints.

Workflow for preparing and validating 3H-Imidazo[4,5-b]pyridine-5,7-diamine DMSO stock solutions.

Step-by-Step Protocol: 10 mM Stock Preparation

Self-Validating System: This protocol incorporates visual and analytical checkpoints to ensure the theoretical concentration matches the actual dissolved concentration.

Step 1: Equilibration (Critical Step)

• Action: Remove the lyophilized 3H-Imidazo[4,5-b]pyridine-5,7-diamine vial from -20°C storage and allow it to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes before opening.

• Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, artificially inflating the mass via hydration and introducing water into the subsequent DMSO stock.

Step 2: Reagent Calculation & Weighing

• Action: Verify the batch-specific Certificate of Analysis (CoA). Commercially available forms often exist as hydrochloride salts (e.g., CAS 37437-03-9, MW: 185.61 g/mol )[6]. Calculate the required volume of anhydrous DMSO to achieve a 10 mM concentration using the formula:

  Volume(μL)=MW(g/mol)×10Mass(mg)​×106

Step 3: Dissolution

• Action: Add the calculated volume of anhydrous DMSO directly to the original vial. Vortex for 30–60 seconds. If particulate matter remains, sonicate in a room-temperature water bath for 5–10 minutes.

• Causality: Sonication provides the kinetic energy required to break down micro-crystals without exposing the compound to degrading thermal stress.

Step 4: Self-Validating Quality Control (LC-MS)

• Action: Dilute a 1 µL aliquot of the 10 mM stock into 99 µL of Acetonitrile/Water (0.1% formic acid) to yield a 0.1 mg/mL analytical sample[1].

• Action: Analyze via High-Resolution Mass Spectrometry (HRMS) to confirm mass accuracy and the absence of degradation byproducts prior to long-term storage.

Step 5: Aliquoting and Cryopreservation

• Action: Divide the validated 10 mM stock into 10–20 µL single-use aliquots in tightly sealed, low-bind microcentrifuge tubes. Store at -80°C.

• Causality: Aliquoting prevents repeated freeze-thaw cycles. Each freeze-thaw event introduces micro-bubbles of air and moisture, accelerating oxidative degradation and precipitation.

Step 6: Bioassay Serial Dilution

• Action: Thaw a single aliquot at RT. Prepare a 3-fold or 10-fold serial dilution series directly in 100% DMSO[5].

• Action: Transfer the DMSO dilutions into the final aqueous assay buffer (e.g., PBS or HEPES) at a 1:100 ratio to achieve the final assay concentration with a constant 1% DMSO background across all wells.

Quantitative Data & Reagent Specifications

Property / Parameter	Specification / Condition	Rationale
Chemical Name	3H-Imidazo[4,5-b]pyridine-5,7-diamine	Core scaffold for kinase inhibitors.
Typical Salt Form	Hydrochloride (CAS 37437-03-9)	Enhances stability and handling[6].
Stock Concentration	10 mM	Standardized concentration for HTS.
Primary Solvent	Anhydrous DMSO (≤0.005% H₂O)	Prevents hydrolysis and precipitation.
Storage Temperature	-80°C (Stock) / -20°C (Powder)	Minimizes thermodynamic degradation.
Max Assay DMSO %	≤ 1.0% (v/v)	Avoids cell toxicity/enzyme artifacts[5].

Application: Kinase Inhibition Pathway

When properly prepared, 3H-imidazo[4,5-b]pyridine derivatives act as potent inhibitors in biochemical and cell-based assays. For example, in autoimmune models, these compounds selectively engage the ATP-binding pocket of TYK2, specifically interacting with the Gly-rich loop, thereby halting downstream STAT phosphorylation and inflammatory gene transcription[1].

Mechanism of action: Imidazo[4,5-b]pyridine derivatives competitively inhibit TYK2/JAK signaling.

References

• Google Patents.EP4265254A2 - Imidazo[4,5-b]pyridine compounds and pharmaceutical compositions thereof for the treatment of inflammatory disorders.

• Journal of Medicinal Chemistry - ACS Publications. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. Retrieved from:[Link]

• Journal of Medicinal Chemistry - ACS Publications. Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. Retrieved from: [Link]

• PMC - NIH. Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping. Retrieved from: [Link]

• FULIR. Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. Retrieved from: [Link]

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• 5. EP4265254A2 - Imidazo[4,5-b]pyridine compounds and pharmaceutical compositions thereof for the treatment of inflammatory disorders - Google Patents [patents.google.com]
• 6. Sapphire Bioscience [sapphirebioscience.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Recrystallization for 3H-Imidazo[4,5-b]pyridine-5,7-diamine

Welcome to the technical support guide for the purification of 3H-Imidazo[4,5-b]pyridine-5,7-diamine. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of recrystallizing this polar, nitrogen-containing heterocyclic compound. The following troubleshooting guide and frequently asked questions (FAQs) are based on established crystallization principles and practical laboratory experience.

Troubleshooting Guide

This section addresses specific experimental challenges you may encounter during the recrystallization of 3H-Imidazo[4,5-b]pyridine-5,7-diamine.

Q1: My compound "oils out" instead of forming crystals. What's happening and how can I fix it?

A1: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid. This is a common issue, particularly with polar compounds, and can be caused by several factors:

• High Solute Concentration: The solution may be too concentrated, leading to precipitation at a temperature above the compound's melting point in the solvent system. To remedy this, add a small amount of hot solvent to the mixture to ensure the compound is fully dissolved, then allow it to cool slowly.[1]

• Rapid Cooling: Cooling the solution too quickly can favor the formation of a supersaturated oil over the ordered arrangement required for crystallization.[1][2] A slower, more controlled cooling process is crucial. Allow the flask to cool to room temperature on a benchtop, undisturbed, before moving it to an ice bath.[1]

• Inappropriate Solvent Choice: The boiling point of the solvent might be too high relative to the melting point of your compound.[1] If the compound's melting point is lower than the solvent's boiling point, it may melt in the hot solution and separate as an oil upon cooling. Consider a solvent with a lower boiling point.

Workflow for Addressing Oiling Out:

Caption: Decision workflow for troubleshooting "oiling out".

Q2: Crystal yield is very low. What are the most likely causes and solutions?

A2: Low recovery is a frequent problem in recrystallization. The primary culprits are typically:

• Using Too Much Solvent: This is the most common reason for poor yield.[1][3] The goal is to create a saturated solution at high temperature. If excess solvent is used, the solution will not be saturated upon cooling, and much of the compound will remain dissolved.[3] To fix this, you can evaporate some of the solvent to concentrate the solution and then attempt to recrystallize again.[1]

• Premature Crystallization During Hot Filtration: If you are performing a hot filtration to remove insoluble impurities, the solution may cool and deposit crystals on the filter paper or in the funnel.[2][4] To prevent this, use a pre-heated funnel and flask, and perform the filtration as quickly as possible. Adding a slight excess of hot solvent before filtration can also help, which can then be partially evaporated before cooling.

• Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold can redissolve a significant portion of your product.[3] Always use a minimal amount of ice-cold solvent for washing.[3]

Q3: The recrystallized product is still impure. How can I improve the purity?

A3: If impurities persist after recrystallization, consider the following:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the impurities well even at low temperatures, or not at all, allowing them to be filtered off.[5] If the impurities have similar solubility profiles to your compound in the chosen solvent, purification will be inefficient. A different solvent or a mixed-solvent system may be necessary.

• Colored Impurities: If your product has an undesirable color, this is often due to highly conjugated impurities. These can sometimes be removed by adding a small amount of activated charcoal to the hot solution before filtration.[6] Use charcoal sparingly, as it can also adsorb your desired compound.

• Co-precipitation: If the concentration of impurities is very high, they may precipitate along with your product. In this case, a preliminary purification step, such as column chromatography, may be required before recrystallization. For imidazopyridine derivatives, chromatography on silica gel is a common purification method.[7][8]

Frequently Asked Questions (FAQs)

Q1: What is the best approach for selecting a recrystallization solvent for 3H-Imidazo[4,5-b]pyridine-5,7-diamine?

A1: The principle of "like dissolves like" is a good starting point.[3][9] 3H-Imidazo[4,5-b]pyridine-5,7-diamine is a polar molecule due to the presence of multiple nitrogen atoms and amine groups, suggesting that polar solvents will be more effective.[10][11]

A systematic approach to solvent selection is recommended:

• Literature Search: Check databases like SciFinder or Reaxys for previously reported recrystallization solvents for this compound or structurally similar ones.[5] For example, ethanol and ethyl acetate have been used for recrystallizing imidazopyridine derivatives.[7]

• Small-Scale Solubility Tests: Test the solubility of a small amount of your compound in various solvents at room temperature and upon heating.[5] The ideal single solvent will show poor solubility at room temperature but high solubility when hot.[5]

Table 1: Potential Solvents for 3H-Imidazo[4,5-b]pyridine-5,7-diamine Based on Polarity

Solvent Class	Examples	Polarity	Rationale
Protic Solvents	Water, Ethanol, Methanol, Isopropanol	High	Capable of hydrogen bonding, which is favorable for the amine and imidazole functionalities.[10]
Aprotic Polar Solvents	Acetone, Ethyl Acetate, Acetonitrile, DMF, DMSO	Medium to High	Good dipole-dipole interactions can aid in dissolution.[10]
Ethers	Tetrahydrofuran (THF)	Low to Medium	May be useful as part of a mixed-solvent system.
Halogenated Solvents	Dichloromethane (DCM)	Low to Medium	Often used in purification of heterocyclic compounds.[7]

Q2: When should I use a mixed-solvent system?

A2: A mixed-solvent system, or solvent-pair, is useful when no single solvent provides the desired solubility characteristics.[5][12] This typically involves a "good" solvent in which your compound is highly soluble and a "poor" or "anti-solvent" in which it is sparingly soluble.[10] The two solvents must be miscible.[10][12]

Procedure for Mixed-Solvent Recrystallization:

• Dissolve the compound in a minimal amount of the hot "good" solvent.

• While keeping the solution hot, add the "poor" solvent dropwise until the solution becomes cloudy (the point of saturation).[10]

• Add a few more drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly.

Common solvent pairs include ethanol/water and ethyl acetate/hexane.[5][12]

Experimental Protocol: General Single-Solvent Recrystallization

• Dissolution: Place the crude 3H-Imidazo[4,5-b]pyridine-5,7-diamine in an Erlenmeyer flask with a stir bar. Add a small amount of the selected solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the compound is just fully dissolved.[10] Avoid adding a large excess of solvent.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution by gravity through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature on a benchtop.[3] Once at room temperature, place the flask in an ice bath to maximize crystal formation.[2]

• Crystal Collection: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[3]

• Drying: Dry the crystals thoroughly to remove any residual solvent.[3] Drying to a constant weight is recommended.[3]

Q3: How do I induce crystallization if no crystals form after cooling?

A3: This is often due to the formation of a supersaturated solution.[1] Several techniques can be used to induce crystallization:

• Scratching: Gently scratch the inside surface of the flask at the air-liquid interface with a glass rod.[1][3] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure crystalline product, add a tiny crystal to the supersaturated solution.[1] This "seed" will act as a template for further crystal growth.

• Further Cooling: If not already done, cool the solution in an ice-salt bath to a lower temperature.

• Reduce Solvent Volume: As a last resort, if too much solvent was added, carefully evaporate a portion of the solvent and attempt the cooling process again.[1]

Visualization of the Recrystallization Process:

Caption: General workflow for recrystallization.

By understanding the principles of solubility and crystallization and by systematically addressing the challenges outlined in this guide, you can effectively optimize the recrystallization conditions for 3H-Imidazo[4,5-b]pyridine-5,7-diamine, leading to a product of high purity and yield.

References

• Crystallization. (n.d.). In Organic Chemistry Lab Manual.
• Application Note: Recrystallization Techniques for Polar Fluorinated Molecules. (2025). BenchChem.
• Solvent Choice. (n.d.). University of York Chemistry Teaching Labs.
• Solvent selection for recrystallization: An undergraduate organic experiment. (n.d.). Journal of Chemical Education.
• Problems with Recrystallisations. (n.d.). University of York Chemistry Teaching Labs.
• Recrystallization. (n.d.). In Separation and Purification Techniques.
• Recrystallization. (n.d.). Chemistry LibreTexts.
• Sandtorv, A. (2021, March 5). 2.1: Recrystallization. In How to be a Successful Organic Chemist. Chemistry LibreTexts.
• Imidazopyridine derivatives, their preparation and therapeutical use. (1988). Google Patents.
• Synthesis of New Imidazopyridine Nucleoside Derivatives Designed as Maribavir Analogues. (2018). Molecules.
• Help! Recrystallization sources of error. (2012, February 7). Reddit.
• recrystallization, filtration and melting point. (n.d.). University of Massachusetts.
• NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. (2022, February 20). Journal of Chemical Technology and Metallurgy.

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• 4. reddit.com [reddit.com]
• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 6. personal.tcu.edu [personal.tcu.edu]
• 7. EP0289371A1 - Imidazopyridine derivatives, their preparation and therapeutical use - Google Patents [patents.google.com]
• 8. Synthesis of New Imidazopyridine Nucleoside Derivatives Designed as Maribavir Analogues - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting HPLC Peak Tailing for 3H-Imidazo[4,5-b]pyridine-5,7-diamine Analysis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of 3H-Imidazo[4,5-b]pyridine-5,7-diamine and related polar basic compounds. This guide is designed for researchers, chromatographers, and drug development professionals who encounter the common yet frustrating issue of peak tailing. Our goal is to provide a logical, in-depth framework for troubleshooting, moving from simple fixes to more complex method development strategies. We will explore the underlying chemical principles to empower you to make informed decisions and develop robust, reliable analytical methods.

Part 1: The Fundamental Problem - Why Do Basic Compounds Tame?

Q: I am analyzing 3H-Imidazo[4,5-b]pyridine-5,7-diamine on a standard C18 column, and my peak exhibits significant tailing. What is the chemical basis for this?

A: Excellent question. The peak tailing you're observing is the most common issue when analyzing basic compounds like your imidazopyridine derivative on traditional silica-based reversed-phase columns. It stems from a conflict between the desired primary retention mechanism and an undesired secondary interaction.

• Primary (Desired) Retention: In reversed-phase chromatography, retention is primarily based on hydrophobic interactions. The nonpolar C18 chains on the stationary phase interact with the nonpolar regions of your analyte, slowing its movement down the column.[1]

• Secondary (Problematic) Retention: Silica-based columns are not perfectly covered with C18 chains. Due to steric hindrance during the manufacturing process, unreacted, acidic silanol groups (Si-OH) remain on the surface.[2][3] Your analyte, 3H-Imidazo[4,5-b]pyridine-5,7-diamine, has multiple basic amine functional groups. In a typical mobile phase (pH between 3 and 7), these amines become protonated (positively charged), while the more acidic silanol groups become deprotonated (negatively charged). This leads to a strong ionic interaction that holds onto the analyte longer than the hydrophobic interaction alone. Because this interaction is strong and kinetically slow, it results in a "tail" as the analyte molecules slowly bleed off these active sites.[2][4]

This dual-retention mechanism is the primary cause of peak tailing for basic compounds.[4] The key to fixing it is to minimize or eliminate the secondary silanol interactions.

Caption: Mechanism of secondary silanol interaction and its mitigation at low pH.

Part 2: A Systematic Troubleshooting Workflow

Peak tailing issues can be resolved efficiently by following a logical progression. We have designed this workflow to start with the most common and easily correctable issues before moving to method and column adjustments.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Step 1: The Quick Fixes - Mass Overload & Solvent Effects

Q: I'm seeing peak tailing. What are the very first things I should check?

A: Before altering the chromatography method, always rule out sample concentration and solvent compatibility issues. These are common culprits and are simple to diagnose.

• Mass Overload: Injecting too much analyte can saturate the stationary phase, leading to poor peak shape.[5] The active silanol sites are particularly easy to overload, causing tailing.[6]

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent significantly stronger than your mobile phase's starting conditions (e.g., pure acetonitrile or DMSO in a 95% water mobile phase), the sample may not mix properly upon injection. This causes band distortion and can manifest as tailing or split peaks.[7]

Experimental Protocol: Diagnosing Overload and Solvent Effects

• Prepare a Dilution Series: Create a series of sample dilutions from your current concentration (e.g., 1:2, 1:5, 1:10) using the initial mobile phase as the diluent.

• Inject and Observe: Analyze the diluted samples.

• Analyze the Results:

  • If the peak shape improves significantly (i.e., the tailing factor moves closer to 1.0) with dilution, your original problem was mass overload .[8] Adjust your sample preparation accordingly.

  • If the 1:2 dilution prepared in the mobile phase shows a dramatically better peak shape than your original sample (even if the peak is smaller), the issue was likely solvent incompatibility . Always try to dissolve your sample in the mobile phase itself.

Step 2: The Power of the Mobile Phase

Q: I've confirmed it's not an overload or solvent issue. How can I use the mobile phase to fix the tailing?

A: The mobile phase is your most powerful tool for controlling secondary interactions. The key variables are pH and the use of additives. The goal is to adjust the pH to be at least 2 units away from the pKa of your analyte and the pKa of the silanol groups.[9][10]

• For a basic analyte like 3H-Imidazo[4,5-b]pyridine-5,7-diamine:

  • Low pH (Recommended): At a low pH (e.g., 2.5-3.0), the residual silanol groups (pKa ~3.5-4.5) will be fully protonated (Si-OH). This neutralizes their negative charge, preventing the strong ionic interaction with your protonated basic analyte.[4][7] This is the most common and effective strategy.

  • High pH (Alternative): At a high pH (e.g., >10), your basic analyte will be deprotonated and neutral. This also prevents the ionic interaction. However, this requires a specialized hybrid or polymer-based column that is stable at high pH.[11] Standard silica columns will dissolve above pH 8.

Mobile Phase Additives Comparison

Additive	Typical Conc.	Pros	Cons
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	Excellent for improving peak shape (ion-pairing), lowers pH effectively.[12]	Strong ion suppression in Mass Spectrometry (MS).[12][13]
Formic Acid (FA)	0.1%	Good MS compatibility, lowers pH.	Weaker acid, may result in broader peaks or less effective tailing reduction compared to TFA.
Difluoroacetic Acid (DFA)	0.1%	A good compromise; better peak shape than FA with less MS suppression than TFA.[14]	May still cause some ion suppression compared to FA.

Experimental Protocol: Mobile Phase Optimization

• Prepare a Low-pH Mobile Phase:

  • Aqueous (Solvent A): HPLC-grade water with 0.1% Formic Acid (for LC-MS) or 0.1% Trifluoroacetic Acid (for UV detection).

  • Organic (Solvent B): HPLC-grade Acetonitrile with the same concentration of the same acid.

• Verify pH: Before use, ensure the pH of the aqueous portion is below 3.0.

• Equilibrate System: Flush the column with at least 10-15 column volumes of the new mobile phase.

• Inject and Analyze: Run your sample under the new conditions. You should observe a significant improvement in peak symmetry.

Step 3: The Stationary Phase and System Hardware

Q: I've optimized my mobile phase, but the peak tailing persists. Could my column be the problem?

A: Absolutely. If mobile phase optimization doesn't solve the issue, the problem likely lies with the stationary phase chemistry or the physical state of your column and system.

• Inappropriate Column Chemistry: Not all C18 columns are the same. Older, "Type A" silica columns have a high concentration of acidic silanols and metal impurities, making them unsuitable for basic compounds.[6]

• Column Contamination or Degradation: Over time, columns can become contaminated with strongly retained sample components or the stationary phase can degrade (e.g., loss of end-capping), exposing more active silanols.[15]

• Physical Column Problems: A void at the head of the column or a partially blocked frit can cause peak distortion, including tailing.[4][7]

• System Metal Contamination: The analyte may be chelating with metal ions leached from the HPLC system itself (e.g., stainless steel frits, or titanium from biocompatible systems), causing secondary interactions and tailing.[16][17][18]

Recommended Column Chemistries for Polar Basic Compounds

Column Type	Key Feature	How it Reduces Tailing
High-Purity, End-Capped Silica	Uses ultra-pure silica (99.99%+) and aggressive end-capping.[19]	Minimizes the number and acidity of residual silanols from the start.[7][20]
Polar-Embedded Phase	Has a polar group (e.g., amide, carbamate) embedded in the C18 chain.[20]	The polar group "shields" the nearby silanols via hydrogen bonding, making them less accessible to the analyte.[21]
Hybrid Silica (e.g., BEH)	Silica particles are co-polymerized with organic monomers.	Offers superior chemical stability across a wide pH range (1-12), enabling high-pH methods where the basic analyte is neutralized.[11][22]

Experimental Protocol: Diagnosing Column and Hardware Issues

• Column Wash: First, try to wash the column. Flush with a strong, non-buffered organic solvent like 100% Acetonitrile, followed by a mid-strength solvent like Isopropanol, and finally back to your mobile phase.

• Substitute the Column: The most definitive test is to replace the current column with a new, high-quality column specifically designed for basic compounds (see table above). If the new column resolves the tailing, the old column was either contaminated, degraded, or simply inappropriate for the application.[8]

• Check for Extra-Column Volume: Ensure you are using narrow-bore (e.g., 0.005" ID) tubing and that all connections are made properly with no gaps to minimize dead volume, which can contribute to tailing.[23]

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the single best HPLC column for analyzing 3H-Imidazo[4,5-b]pyridine-5,7-diamine? A: While "best" is method-dependent, an excellent starting point would be a column with a polar-embedded C18 stationary phase or a hybrid-silica C18 (like a BEH) .[21][24] These chemistries are specifically engineered to provide excellent peak shape for polar basic compounds by minimizing silanol interactions.

Q2: My peak is "fronting" instead of tailing. What causes this? A: Peak fronting, where the first half of the peak is broader than the second, is typically caused by different issues than tailing. The most common causes are column overload (a different manifestation than tailing), poor sample solubility in the mobile phase, or column collapse/bed deformation .[6][7]

Q3: How do I quantitatively measure peak tailing? A: Peak asymmetry is measured using the Tailing Factor (Tf) or Asymmetry Factor (As) . The USP Tailing Factor (T) is calculated at 5% of the peak height. A value of 1.0 is a perfectly symmetrical Gaussian peak. A value > 1.2 is generally considered tailing.[23]

• Formula: T = W₀.₀₅ / (2f)

  • Where W₀.₀₅ is the peak width at 5% height.

  • f is the distance from the peak maximum to the leading edge of the peak at 5% height.

Q4: Can metal contamination from a "biocompatible" (titanium) HPLC system cause peak tailing for this compound? A: Yes, this is a known phenomenon. Certain organic solvents can leach titanium ions from the system components, which can then adsorb onto the column's stationary phase.[17][25] Analytes with chelating properties, which imidazopyridines can possess, may then interact strongly with these immobilized metal ions, causing severe peak tailing.[18][26] If you are using a biocompatible system and see persistent tailing, this is a possibility to investigate.

References

• Peak Tailing in HPLC - Element Lab Solutions. (n.d.). Retrieved from [Link]

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc. Retrieved from [Link]

• Lardeux, H., et al. (2021). Alternative mobile phase additives for the characterization of protein biopharmaceuticals in liquid chromatography - Mass spectrometry. Analytica Chimica Acta, 1156, 338347. Retrieved from [Link]

• Lardeux, H., et al. (2021). Alternative mobile phase additives for the characterization of protein biopharmaceuticals in liquid chromatography – Mass spectrometry. ResearchGate. Retrieved from [Link]

• Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides: A Case Study on Formic, Difluoroacetic, and Trifluoroacetic Acid. (2019, October 1). Waters Corporation. Retrieved from [Link]

• How to avoid the tailing problem of basic compounds in HPLC analysis? (n.d.). uHPLCs. Retrieved from [Link]

• Difluoroacetic Acid as an Effective Mobile Phase Modifier for the LC-UV/MS Analysis of Proteins. (2023, December 9). Separation Science. Retrieved from [Link]

• Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology. (2026, February 9). MICROSOLV. Retrieved from [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022, October 6). ACD/Labs. Retrieved from [Link]

• Which column for basic analytes. (2008, March 15). Chromatography Forum. Retrieved from [Link]

• What is the effect of free silanols in RPLC and how to reduce it? (2023, November 23). Pharma Growth Hub. Retrieved from [Link]

• Neue, U. D., et al. (1999). Chromatographic Determination of Metallic Impurities in Reversed-Phase HPLC Columns. Analytical Chemistry, 71(5), 977-984. Retrieved from [Link]

• How to Fix Asymmetrical Chromatography Peaks. (n.d.). Retrieved from [Link]

• How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex. Retrieved from [Link]

• Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. (n.d.). Waters Corporation. Retrieved from [Link]

• Effects of Trifluoroacetic Acid Concentrations in Mobile Phases on HPLC Retention of Zwitterionic and Weakly Basic Triazole Derivatives. (2007, February 6). Taylor & Francis Online. Retrieved from [Link]

• Choosing the Right UHPLC Column for Highly Polar Basic Compounds. (2022, May 20). Phenomenex. Retrieved from [Link]

• What is TFA and when should I use it. (n.d.). Primer. Retrieved from [Link]

• How to fix asymmetrical chromatography peaks? (2024, September 1). Cytiva Life Sciences. Retrieved from [Link]

• HPLC Tech Tip: Basic Analytes and High pH. (n.d.). Phenomenex. Retrieved from [Link]

• Garcı́a-Gómez, D., et al. (2025, February 5). Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. Journal of Chromatography A. Retrieved from [Link]

• Secondary Interactions in Reversed-Phase Cation-Exclusion Mixed-Mode and Reversed-Phase Chromatography. (n.d.). HELIX Chromatography. Retrieved from [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2025, November 28). LCGC International. Retrieved from [Link]

• An, N., & Chen, Y. (2005). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. Journal of Chromatography B, 825(2), 186-192. Retrieved from [Link]

• Identifying and Preventing Metal Ion Leaching in HPLC Systems. (2019, December 6). SilcoTek. Retrieved from [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. Retrieved from [Link]

• De Pra, M., et al. (2020). Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention of drugs with chelating properties. Journal of Chromatography A, 1611, 460619. Retrieved from [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. (2023, September 19). Retrieved from [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. Retrieved from [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. (2023, December 27). Industry News. Retrieved from [Link]

• Mechanisms of retention in HPLC Part 2. (n.d.). Retrieved from [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. (2026, March 13). LCGC International. Retrieved from [Link]

• HPLC Peak Tailing. (2022, February 15). Axion Labs. Retrieved from [Link]

• Overcoming Metal Interference in HPLC. (2025, October 6). Technology Networks. Retrieved from [Link]

• 3 Ideal Columns for Analyzing Polar Compounds. (2017, December 8). YMC America. Retrieved from [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. Retrieved from [Link]

• Lesson 3: Separation Modes and their Mechanisms 1. (n.d.). Shodex HPLC Columns. Retrieved from [Link]

• Why is trifluoroacetic acid (TFA) used in c-18 column? (2024, July 24). ResearchGate. Retrieved from [Link]

• Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA). (n.d.). KNAUER. Retrieved from [Link]

• The Role of End-Capping in RP. (n.d.). Phenomenex. Retrieved from [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 54-59. Retrieved from [Link]

• Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. (2018, April 26). ACS Omega. Retrieved from [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. (2017, March 4). Molecules. Retrieved from [Link]

• Design, synthesis of new 3H-imidazo[4,5-b]pyridine derivatives and evaluation of their inhibitory properties as mixed lineage kinase 3 inhibitors. (2024, March 15). Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

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• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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Technical Support Center: Preventing Oxidative Degradation of 3H-Imidazo[4,5-b]pyridine-5,7-diamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals handling 3H-Imidazo[4,5-b]pyridine-5,7-diamine .

Due to its highly electron-rich heterocyclic core and primary amine substituents, this compound is notoriously susceptible to oxidative degradation during storage. This guide bypasses generic advice to provide field-proven, mechanistically grounded protocols that ensure the scientific integrity of your assays.

Part 1: Mechanistic Causality (The "Why")

Q: Why does 3H-Imidazo[4,5-b]pyridine-5,7-diamine degrade so rapidly under ambient conditions?

A: The instability of this molecule is a direct consequence of its electronic structure. The imidazo[4,5-b]pyridine scaffold is decorated with two electron-donating primary amino groups at the C5 and C7 positions. This creates a highly electron-rich aromatic system with a low oxidation potential.

When exposed to ambient oxygen, light, or trace transition metals, the molecule undergoes a facile one-electron oxidation to generate a highly reactive amine radical cation[1]. Once this radical cation is formed, it acts as a gateway to multiple degradation pathways:

• N-Oxidation: Reaction with peroxides or molecular oxygen forms N-oxides at the pyridine nitrogen or the primary amines.

• Deep Oxidation: The primary amines can be further oxidized into nitroso or nitro derivatives[2].

• Oligomerization: Radical cations can undergo intermolecular coupling, forming extended conjugated azo-dimers or polymeric quinonoid structures[3].

Fig 1. Radical-mediated oxidative degradation pathways of 3H-Imidazo[4,5-b]pyridine-5,7-diamine.

Part 2: Diagnostics & Troubleshooting

Q: How can I definitively tell if my batch has degraded before running a costly assay?

A: Establish a self-validating diagnostic routine using visual inspection and Liquid Chromatography-Mass Spectrometry (LC-MS). Pure 3H-Imidazo[4,5-b]pyridine-5,7-diamine is typically an off-white to pale yellow powder. Because the degradation products are highly conjugated, even trace amounts of oligomerization will cause a dramatic color shift[3].

Use the following quantitative data table to identify the specific degradation pathway your sample has undergone:

Degradant Class	Visual Indicator	LC-MS Mass Shift (Δm/z)	Mechanistic Cause
N-Oxide	None / Slight Yellowing	+16 Da	Oxidation of pyridine nitrogen or primary amine
Nitroso	Orange / Red tint	+14 Da	Deep oxidation of primary amines (-H₂ + O)
Nitro	Deep Red	+30 Da	Complete oxidation of primary amines (-H₂ + O₂)
Oligomers / Azo	Green / Brown / Black	+183 Da (Dimerization)	Radical cation intermolecular coupling

Part 3: Validated Storage Protocols (The "How")

Q: What is the definitive protocol for storing this compound to ensure long-term stability?

A: To arrest radical-mediated oxidation, you must eliminate the triad of degradation catalysts: oxygen, light, and thermal energy. Furthermore, converting the free base to a salt form (e.g., dihydrochloride) is highly recommended. Protonating the nitrogen lone pairs engages the electrons in bonding, significantly raising the oxidation potential and stabilizing the molecule against oxidative stress[4].

Methodology 1: Solid-State Storage Workflow

• Salt Conversion: If your downstream assay permits, convert the free base to the dihydrochloride salt using anhydrous HCl in ether/dioxane.

• Desiccation: Place the lyophilized powder into an amber glass vial to block UV/visible light. Add a micro-desiccant packet (e.g., activated silica gel) to control ambient moisture.

• Inert Atmosphere Purging: Place the open vial in a glove box or use a Schlenk line. Purge the headspace with high-purity Argon for at least 3 minutes. (Note: Argon is prioritized over N₂ because it is heavier than air and blankets the powder more effectively).

• Sealing: Cap the vial tightly with a PTFE-lined septum cap while still under Argon. Wrap the outer seal tightly with Parafilm.

• Temperature Control: Store the sealed vial in a monitored -20°C freezer for short-term use (<3 months) or -80°C for long-term archiving (>3 months).

Methodology 2: Solution-Phase Storage Workflow

• Solvent Degassing: Prior to dissolution, degas your solvent (e.g., anhydrous DMSO or aqueous buffer) by sparging with Argon for 15 minutes or performing three freeze-pump-thaw cycles.

• Antioxidant Addition: If compatible with your biological or chemical assay, supplement the solvent with 0.1% w/v ascorbic acid or BHT to scavenge initiating free radicals.

• Aliquoting: Dissolve the compound and immediately divide it into single-use aliquots in amber microcentrifuge tubes.

• Flash Freezing: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer. Never subject the solution to freeze-thaw cycles , as the solubility changes during thawing can introduce micro-bubbles of oxygen.

Fig 2. Step-by-step storage workflow to prevent oxidation in solid and solution phases.

Part 4: Frequently Asked Questions (FAQs)

Q: I left my DMSO stock solution on the benchtop overnight, and it developed a green tint. Can I still use it? A: No. A green discoloration is a hallmark of auto-oxidative or enzyme-catalyzed oligomerization of diaminopyridines[3]. The presence of these polymeric species will likely interfere with your assays by causing fluorescence quenching, off-target protein binding, or inaccurate concentration calculations. Discard the solution immediately.

Q: Is it absolutely necessary to use Argon, or is Nitrogen sufficient? A: While Nitrogen is acceptable, Argon is vastly superior for solid-state storage. Argon is denser than air and settles at the bottom of the vial, creating a protective physical blanket over the 3H-Imidazo[4,5-b]pyridine-5,7-diamine powder. Nitrogen is lighter and more easily displaced when the vial is opened or if the seal is imperfect.

Q: Can I store the compound in aqueous buffers? A: It is highly discouraged to store the compound in aqueous buffers for prolonged periods. Water facilitates the hydrolysis of intermediate oxidation products and supports the formation of reactive oxygen species (ROS). If you must use an aqueous buffer, prepare it fresh from a frozen DMSO aliquot immediately before the experiment.

References

• [4] Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed. National Institutes of Health (NIH).4

• [1] Evidence for Radical Cations in Linked Mechanisms of N,N-Dialkyl Aromatic Amine Nitration and Nitrosative Dealkylation. Journal of the American Chemical Society (ACS Publications).1

• [3] Fluorescent Oligomeric Nanoparticle from Diaminopyridine Compound Via Enzyme-Catalyzed Oxidation. ProQuest. 3

• [2] Preparations of C-Nitroso Compounds - PMC. National Institutes of Health (NIH). 2

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• 4. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

3H-Imidazo[4,5-b]pyridine-5,7-diamine vs other imidazopyridine derivatives efficacy

Efficacy Comparison Guide: 3H-Imidazo[4,5-b]pyridine-5,7-diamine vs. Alternative Imidazopyridine Scaffolds in Kinase Inhibition

Executive Summary & Structural Rationale

As a purine isostere, the imidazopyridine scaffold is a cornerstone in the development of ATP-competitive kinase inhibitors. However, the exact positioning of the nitrogen atoms within the bicyclic core, alongside specific functional group substitutions, drastically alters the molecule's hydrogen-bonding network within the kinase hinge region. This guide provides a critical comparative analysis of the 3H-imidazo[4,5-b]pyridine-5,7-diamine scaffold against alternative derivatives, such as imidazo[1,2-b]pyridazine and 1H-imidazo[4,5-c]pyridine , focusing on their efficacy against oncogenic and autoimmune targets like FLT3, Aurora kinases, and TYK2.

Mechanistic Profiling: Scaffold Hopping and Selectivity

The 3H-imidazo[4,5-b]pyridine-5,7-diamine core is uniquely advantageous due to its dual amination at the C5 and C7 positions. This allows medicinal chemists to project substituents into two distinct regions of the ATP-binding cleft simultaneously. The C5 amine typically vectors toward the solvent-exposed region, while the C7 amine directs bulky substituents toward the highly conserved Glycine-rich (Gly-rich) loop[1].

When comparing this to the 1H-imidazo[4,5-c]pyridine scaffold, quantum mechanics minimization and docking studies reveal that the 3H-imidazo[4,5-b]pyridine core induces a structural shift in the location of aryl and cyano groups[1]. This precise engagement with the Gly-rich loop is the primary driver for achieving high selectivity for TYK2 over JAK1, a critical factor in minimizing off-target immunosuppression in autoimmune therapies[1].

Conversely, in the context of acute myeloid leukemia (AML), scaffold hopping from imidazo[4,5-b]pyridines to imidazo[1,2-b]pyridazines has yielded profound shifts in potency. While 3H-imidazo[4,5-b]pyridine-5,7-diamine derivatives exhibit submicromolar activity against FLT3-ITD, the imidazo[1,2-b]pyridazine core (e.g., Compound 34f) achieves low nanomolar potency (IC50 = 4 nM)[2]. This is driven by superior hydrophobic packing against the gatekeeper residue, allowing the imidazo[1,2-b]pyridazine scaffold to overcome the clinically challenging FLT3-D835Y resistance mutation[2].

Fig 1. Mechanistic pathway of imidazopyridine scaffolds inhibiting oncogenic kinase signaling.

Quantitative Efficacy Comparison

The following table synthesizes the biochemical and cellular efficacy of these scaffolds across multiple kinase targets to guide structural optimization.

Scaffold	Target Kinase	Biochemical IC50	Cellular GI50	Key Mechanistic Advantage
3H-Imidazo[4,5-b]pyridine-5,7-diamine	FLT3-ITD	Submicromolar	Micromolar	Dual functionalization at C5/C7 allows precise tuning against the Gly-rich loop[2].
Imidazo[4,5-b]pyridine (CCT137690)	Aurora A / B	15 nM / 25 nM	300 nM	High oral bioavailability; avoids toxicophore liabilities of earlier generations[3].
Imidazo[1,2-b]pyridazine (Compound 34f)	FLT3-ITD / D835Y	4 nM / 1 nM	7 nM	Superior hydrophobic packing yields nanomolar potency against resistant mutants[2].
3H-Imidazo[4,5-b]pyridine	TYK2	< 100 nM	-	Altered nitrogen positioning shifts aryl/cyano groups, driving JAK1/TYK2 selectivity[1].

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific rigor, the following protocols outline the self-validating systems required to benchmark these derivatives.

Protocol A: ATP-Competitive Kinase Inhibition Assay (Biochemical) Causality Check: In vitro kinase assays must be performed at the specific Michaelis constant ( Km​ ) for ATP. If ATP concentrations are too high, competitive inhibitors will appear artificially weak; if too low, the assay risks detecting non-specific binders rather than true active-site competitors.

• Preparation: Reconstitute the recombinant kinase (e.g., FLT3-ITD or Aurora A) in a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.

• Compound Titration: Prepare a 10-point serial dilution of the imidazopyridine derivative in 100% DMSO. Transfer to the assay plate such that the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced protein denaturation.

• Substrate Addition: Add the specific peptide substrate (e.g., AGLT for FLT3) and ATP strictly at the predetermined Km​ concentration[2].

• Detection: Utilize a FRET-based or radiometric readout after a 60-minute incubation at room temperature. Calculate the IC50 using a four-parameter logistic non-linear regression model.

Protocol B: Cellular Target Engagement & Phospho-Signaling (Western Blot) Causality Check: Kinase inhibition rapidly shifts the intracellular equilibrium toward dephosphorylation. Failing to immediately arrest endogenous phosphatase activity during cell lysis will yield false-positive efficacy readouts.

• Cell Culture & Treatment: Seed FLT3-ITD positive AML cells (e.g., MV4-11 or MOLM-13) at 5×105 cells/mL. Treat with the inhibitor for 2 hours to capture early signaling events before the onset of apoptosis[2].

• Lysis & Preservation: Harvest cells and lyse immediately in RIPA buffer supplemented heavily with orthovanadate (1 mM) and NaF (50 mM) to halt all phosphatase activity.

• Immunoblotting: Resolve proteins via SDS-PAGE. Probe for the direct downstream targets of the kinase (e.g., p-STAT5 for FLT3, or p-Histone H3 (Ser10) for Aurora B)[3].

• Validation: Normalize the phosphorylated signal against total protein levels (e.g., total STAT5 or total Histone H3) to confirm that the reduction in signal is due to target engagement, not compound-induced protein degradation.

Fig 2. Self-validating experimental workflow for evaluating imidazopyridine-based kinase inhibitors.

References

• Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping. ACS Publications.
• Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. ACS Publications.
• Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. ACS Publications.

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A Comparative Guide to the Structural Validation of 3H-Imidazo[4,5-b]pyridine-5,7-diamine: X-ray Crystallography and its Alternatives

Abstract

The definitive determination of a molecule's three-dimensional structure is a cornerstone of modern drug discovery and development. For novel heterocyclic compounds such as 3H-Imidazo[4,5-b]pyridine-5,7-diamine, a scaffold of significant interest in medicinal chemistry, unambiguous structural validation is paramount.[1][2][3][4][5] This guide provides an in-depth comparison of X-ray crystallography as the gold-standard for structural elucidation against other powerful analytical techniques. We will explore the causality behind experimental choices, present detailed protocols, and offer a comparative analysis to equip researchers, scientists, and drug development professionals with the insights needed to select the most appropriate validation strategy.

Introduction: The Imperative of Structural Certainty

The imidazo[4,5-b]pyridine core is a privileged scaffold in medicinal chemistry, with derivatives showing a wide range of biological activities, including potential as kinase inhibitors for cancer therapy.[1][2][4][6] The precise spatial arrangement of atoms in 3H-Imidazo[4,5-b]pyridine-5,7-diamine dictates its physicochemical properties, molecular interactions, and ultimately, its therapeutic potential. An erroneous structural assignment can lead to misguided lead optimization efforts, wasted resources, and potential safety concerns. Therefore, rigorous and unequivocal structural validation is not merely a confirmatory step but a critical foundation for the entire drug development cascade.

This guide will focus on X-ray crystallography as the definitive method for determining the three-dimensional structure of crystalline materials.[7][8][9] We will then compare its capabilities with other widely used techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and computational modeling, to provide a holistic view of the available structural validation toolkit.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction (SC-XRD) stands as the most powerful and unambiguous method for determining the atomic arrangement within a crystalline solid.[7][8][9] By analyzing the diffraction pattern produced when a single crystal is irradiated with X-rays, we can generate a precise three-dimensional electron density map of the molecule.[7][10]

Why SC-XRD is Definitive

The power of SC-XRD lies in its ability to provide a complete molecular picture, including:

• Unambiguous Connectivity: Directly visualizes the bonding arrangement of all atoms.

• Precise Bond Lengths and Angles: Yields highly accurate geometric parameters.[10]

• Stereochemistry and Absolute Configuration: Can definitively determine the stereochemistry of chiral centers.

• Intermolecular Interactions: Reveals details of crystal packing, hydrogen bonding, and other non-covalent interactions.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure involves several critical stages.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Detailed Protocol: SC-XRD of 3H-Imidazo[4,5-b]pyridine-5,7-diamine

Objective: To obtain a publication-quality crystal structure of the title compound.

I. Crystal Growth (The Art of Crystallization): The primary challenge in SC-XRD is often obtaining a single crystal of suitable size and quality.[11] Slow crystallization is key.

• Solvent Selection: Screen a range of solvents (e.g., ethanol, methanol, DMF, acetonitrile, and mixtures with water) for moderate solubility of the compound.

• Slow Evaporation: Prepare a nearly saturated solution of the compound in the chosen solvent in a small vial. Cover the vial with parafilm and puncture it with a few small holes to allow for slow evaporation over several days to weeks at a constant temperature.

• Vapor Diffusion: Place a small, concentrated drop of the compound solution on a siliconized coverslip. Invert the coverslip over a well containing a solvent in which the compound is less soluble (the anti-solvent). The slow diffusion of the anti-solvent vapor into the drop will gradually decrease the solubility and promote crystal growth.

• Cooling: Slowly cool a saturated solution from an elevated temperature. This should be done in a controlled manner, for instance, by placing the solution in a Dewar flask with a known cooling rate.

II. Crystal Selection and Mounting:

• Microscopic Examination: Carefully examine the resulting crystals under a polarized light microscope.[11] Select a transparent, well-formed crystal with sharp edges and no visible cracks or defects, ideally between 0.1 and 0.3 mm in its largest dimension.[9][11]

• Mounting: Using a micromanipulator, carefully pick up the selected crystal with a cryoloop and mount it on a goniometer head.

III. Data Collection:

• Instrumentation: Utilize a modern single-crystal X-ray diffractometer, typically equipped with a molybdenum (Mo, λ ≈ 0.71 Å) or copper (Cu, λ ≈ 1.54 Å) X-ray source and a sensitive detector (e.g., CCD or CMOS).[7][12]

• Low-Temperature Collection: Cool the crystal to a low temperature (typically 100 K) using a cryostream. This minimizes thermal motion of the atoms, leading to higher quality diffraction data.

• Data Acquisition Strategy: A series of diffraction images are collected as the crystal is rotated.[10] A full sphere or hemisphere of data is typically collected to ensure data completeness and redundancy.[12]

IV. Structure Solution and Refinement:

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell.[10]

• Structure Solution: The intensities of the diffraction spots are used to solve the "phase problem" and generate an initial electron density map, often using direct methods or dual-space algorithms.[10]

• Structure Refinement: An initial atomic model is built into the electron density map. This model is then refined iteratively by adjusting atomic positions and thermal parameters to minimize the difference between the observed diffraction data and the data calculated from the model.[10]

Orthogonal Validation: A Multi-Technique Approach

While SC-XRD is the definitive method, other techniques provide complementary and crucial information, especially when suitable crystals cannot be obtained.

Powder X-ray Diffraction (PXRD)

When single crystals are not available, PXRD is an invaluable tool for analyzing the bulk, polycrystalline material.[13][14][15][16]

Key Applications:

• Phase Identification: Each crystalline solid has a unique PXRD pattern, acting as a "fingerprint" for identification.[14][17]

• Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will have distinct PXRD patterns.[13] This is critical in pharmaceutical development as polymorphs can have different solubilities, stabilities, and bioavailabilities.

• Purity Assessment: Can detect the presence of crystalline impurities.[13][16]

• Crystallinity Determination: Distinguishes between crystalline and amorphous material.[17]

Protocol: PXRD Analysis

• Sample Preparation: Gently grind a small amount (~10-20 mg) of the bulk sample to a fine powder to ensure random orientation of the crystallites.

• Data Collection: Place the powder on a flat sample holder and collect the diffraction pattern using a powder diffractometer.

• Data Analysis: Compare the experimental pattern to a database of known patterns or to a theoretical pattern calculated from a known single-crystal structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for determining the structure of molecules in solution. It provides detailed information about the chemical environment of magnetically active nuclei, such as ¹H and ¹³C.

Key Strengths:

• Connectivity Analysis: Through-bond correlations (e.g., COSY, HSQC, HMBC experiments) can be used to piece together the carbon-hydrogen framework of the molecule.[18]

• Stereochemical Insights: Through-space correlations (e.g., NOESY) can provide information about the relative proximity of atoms, aiding in stereochemical assignments.

• Dynamic Information: Can be used to study conformational changes and other dynamic processes in solution.

Protocol: 2D NMR for Structural Elucidation

• Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquire 1D Spectra: Obtain standard ¹H and ¹³C NMR spectra to identify the chemical shifts of all protons and carbons.[19]

• Acquire 2D Spectra:

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon.[18]

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by two or three bonds, revealing long-range connectivity.

• Data Interpretation: Systematically analyze the correlations in the 2D spectra to build up the molecular structure piece by piece.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of molecular weight and elemental composition.[20][21][22]

Key Contributions:

• Molecular Weight Confirmation: High-resolution mass spectrometry (HRMS) can determine the molecular weight with high accuracy, allowing for the unambiguous determination of the elemental formula.[20]

• Fragmentation Analysis: Tandem mass spectrometry (MS/MS) involves fragmenting the molecule and analyzing the masses of the fragments.[20][21] This provides clues about the different structural components of the molecule.

Protocol: HRMS (ESI-TOF) Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer using a soft ionization technique like Electrospray Ionization (ESI) to generate intact molecular ions.

• Mass Analysis: Use a high-resolution mass analyzer, such as a Time-of-Flight (TOF) analyzer, to measure the m/z of the ions with high precision.

• Formula Determination: Use the accurate mass measurement to calculate the most likely elemental formula.

Computational Modeling

In silico methods, such as Density Functional Theory (DFT), can predict molecular structures and properties.[23]

Role in Validation:

• Structure Corroboration: A predicted low-energy conformation that matches the experimental data from NMR or X-ray crystallography provides additional confidence in the structural assignment.

• Spectra Prediction: Computational methods can predict NMR chemical shifts and other spectroscopic properties, which can be compared to experimental data.

• Exploration of Possibilities: When experimental data is ambiguous, computational modeling can help to evaluate the relative energies of different possible isomers.[24][25]

Caption: Interplay of structural validation techniques.

Comparative Analysis

The choice of technique depends on the specific question being asked and the nature of the sample.

Technique	Information Provided	Strengths	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	Absolute 3D structure, bond lengths/angles, stereochemistry, packing	Unambiguous and definitive[8][9]	Requires a single crystal of suitable quality[26]
Powder X-ray Diffraction (PXRD)	Crystalline phase, polymorphs, purity, crystallinity	Analyzes bulk material, non-destructive[14]	Does not provide atomic-level structure for unknown compounds[16]
NMR Spectroscopy	Connectivity, stereochemistry in solution, dynamic information	Excellent for solution-state structure, versatile experiments	Can be complex to interpret for large molecules, provides relative stereochemistry
Mass Spectrometry (MS)	Molecular weight, elemental formula, fragmentation patterns	High sensitivity, accurate mass determination[21][22]	Provides no direct 3D structural information
Computational Modeling	Predicted 3D structure, energetics, spectroscopic properties	Complements experimental data, explores possibilities	Predictions are model-dependent and require experimental validation

Conclusion: An Integrated Strategy for Trustworthy Results

For a novel molecule like 3H-Imidazo[4,5-b]pyridine-5,7-diamine, a single technique is rarely sufficient for complete and trustworthy structural validation. While single-crystal X-ray diffraction remains the undisputed gold standard for providing a definitive three-dimensional structure, its application is contingent on successful crystallization.

A robust validation strategy integrates multiple orthogonal techniques. The molecular formula and weight are first confirmed by High-Resolution Mass Spectrometry . The molecular connectivity in solution is then established using a suite of 2D NMR experiments . Finally, if single crystals can be grown, SC-XRD provides the ultimate, unambiguous proof of the three-dimensional structure. If not, PXRD is essential for characterizing the solid-state properties of the bulk material. Computational modeling serves as a valuable tool throughout this process to corroborate experimental findings and rationalize observed properties.

By adopting this multi-faceted approach, researchers can ensure the scientific integrity of their work, building a solid and reliable foundation for subsequent stages of drug discovery and development.

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• ACS Publications. (2002, December 24). Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. The Journal of Organic Chemistry. Retrieved from [Link]

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• ACS Publications. (2007, June 1). Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. Journal of Chemical Education. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2022, February 20). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Retrieved from [Link]

• European Journal of Chemistry. (2017, March 15). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. Retrieved from [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling 3H-Imidazo[4,5-b]pyridine-5,7-diamine

Executive Summary & Chemical Context

3H-Imidazo[4,5-b]pyridine-5,7-diamine (CAS: 37437-01-7) and its dihydrochloride salt are pivotal heterocyclic scaffolds utilized extensively in modern drug discovery. As a nitrogen-rich bicyclic core, this compound is highly valued in scaffold-hopping exercises for synthesizing selective ATP-competitive Tyrosine Kinase 2 (TYK2) inhibitors for autoimmune diseases[1], as well as FLT3-ITD inhibitors targeting acute myeloid leukemia (AML)[2].

However, the very properties that make this scaffold biologically active—its ability to form hydrogen bonds and interact with kinase domains—also necessitate strict safety and handling protocols to prevent unintended biological interactions, mucosal irritation, and laboratory contamination.

Hazard Identification & Mechanistic Rationale

Based on the Globally Harmonized System (GHS) classification for this family of imidazo-pyridine amines[3][4], handling this compound presents specific hazards. Understanding the causality behind these hazards is critical for effective risk mitigation:

• H302 (Harmful if swallowed): The nitrogen-rich core is designed to interact with biological targets (like off-target kinases or metabolic enzymes). Systemic absorption can lead to unintended enzymatic inhibition.

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The basic amine groups (-NH2) on the pyridine ring can disrupt the lipid bilayer of cellular membranes and alter local pH upon contact with moisture (such as ocular fluid or sweat), triggering localized inflammatory responses.

• H335 (May cause respiratory irritation): As a finely milled powder, particulates can easily aerosolize. If inhaled, the compound deposits in the upper respiratory tract, dissolving in mucosal fluids and causing acute localized irritation.

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, a self-validating PPE system is required. Each layer of protection is chosen based on the specific physicochemical properties of the compound.

Table 1: Required PPE and Mechanistic Rationale

PPE Category	Specification	Mechanistic Rationale (Why it works)
Eye Protection	Tight-fitting chemical safety goggles (EN 166 / ANSI Z87.1).	Prevents airborne dust from contacting the cornea. The amine groups cause severe irritation (H319) upon contact with ocular fluid[4].
Hand Protection	Nitrile gloves (minimum 0.11 mm thickness). Double gloving recommended.	Nitrile provides a robust barrier against polar organic molecules. Double gloving ensures that if the outer glove is compromised by the solvent (e.g., DMSO), the inner glove remains intact.
Body Protection	Flame-retardant, anti-static lab coat with knit cuffs.	Prevents electrostatic discharge which could ignite airborne dust or flammable solvents. Knit cuffs prevent wrist exposure.
Respiratory	N95/FFP2 particulate respirator (or handled exclusively in a Class II Type A2 Biosafety Cabinet / Fume Hood).	Prevents inhalation of fine particulates (H335). The aerodynamic diameter of chemical powders allows deep lung penetration if not properly filtered[3].

Operational Workflows: Step-by-Step Handling

Expertise & Experience Note: In drug development laboratories, the highest risk of exposure to 3H-Imidazo[4,5-b]pyridine-5,7-diamine does not occur during complex synthesis, but during the initial weighing and transfer phases due to the static cling of the powder.

Protocol A: Weighing and Solubilization

• Static Mitigation: Wipe the exterior of the chemical bottle and your micro-spatulas with an anti-static wipe.

  • Causality: Fine amine-containing powders are highly prone to electrostatic accumulation, which causes the powder to aerosolize abruptly when the cap is opened.

• Environmental Control: Perform all weighing inside a calibrated chemical fume hood or a ventilated balance enclosure. Ensure the sash is pulled down to the marked operational level.

• Transfer: Use a static-free, V-shaped disposable weigh boat. Transfer the desired mass slowly to avoid generating dust clouds.

• Solubilization: In biological assays (like TYK2 or FLT3 inhibition assays), this scaffold is typically dissolved in anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)[1][2].

  • Critical Warning: DMSO rapidly penetrates the skin and will carry dissolved solutes into the bloodstream. Once the compound is in DMSO, the hazard profile shifts entirely from a respiratory hazard (dust) to a severe dermal hazard (solution).

  • Add the solvent directly to the weigh boat or transfer the powder to a pre-tared amber vial before adding the solvent.

• Sealing: Cap the vial tightly, vortex for 30 seconds, and sonicate if necessary until the solution is completely clear and homogeneous.

Process Visualization

The following diagram illustrates the logical workflow for safe handling, from initial risk assessment through to execution and emergency response.

Caption: Operational workflow for 3H-Imidazo[4,5-b]pyridine-5,7-diamine handling and spill response.

Emergency Response and Disposal Plan

Trustworthiness: A robust laboratory protocol is only valid if it accounts for failure states.

Protocol B: Spill Response and Decontamination

• Solid Spill (Powder): Do NOT sweep. Sweeping aerosolizes the active pharmaceutical ingredient (API). Gently cover the spill with damp absorbent paper towels (dampened with water or a mild surfactant) to suppress dust.

• Liquid Spill (DMSO/DMF Solution): Cover immediately with a universal chemical absorbent pad or vermiculite to prevent spreading.

• Wipe Down: Clean the area with a solvent that effectively dissolves the compound (e.g., a 10% methanol in water solution), followed by standard soapy water to ensure no residue remains on the benchtop.

• Containment: Place all contaminated wipes, weigh boats, and compromised PPE into a clearly labeled, sealable hazardous waste bag.

Protocol C: Routine Disposal

• Segregation: Do not mix halogenated and non-halogenated waste. If the compound is dissolved in DMSO, dispose of it strictly in the non-halogenated organic waste stream.

• Labeling: Clearly label the waste container with: "Contains: 3H-Imidazo[4,5-b]pyridine-5,7-diamine (Toxic/Irritant) and [Solvent Name]".

• Storage: Store waste in a secondary containment tray in a designated, ventilated hazardous waste accumulation area until collection by your facility's Environmental Health and Safety (EHS) department.

References

• Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][1]

• Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping Source: ACS Publications URL:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1087700-51-3|3H-Imidazo[4,5-b]pyridin-7-amine dihydrochloride|BLD Pharm [bldpharm.com]
• 4. 69825-84-9|3H-Imidazo[4,5-b]pyridin-5-amine|BLD Pharm [bldpharm.com]